Cas no 13741-18-9 (Phenol,4,5-dimethyl-2-[(1R,2S,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl]-, rel-)

• Product Name: Phenol,4,5-dimethyl-2-[(1R,2S,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl]-, rel-
• CAS No: 13741-18-9
• Molecular Formula: C₁₈H₂₆O
• Molecular Weight: 258.39844
• CID: 197131
• PubChem ID: 11777299

Phenol,4,5-dimethyl-2-[(1R,2S,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl]-, rel- Properties

Names and Identifiers

• Phenol,4,5-dimethyl-2-[(1R,2S,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl]-, rel-
• 4,5-dimethyl-2-[(1R,3R,4S)-4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl]phenol
• XIBORNOL
• 6-Isobornyl-3,4-xylenol
• Bactacine
• Bracen
• EINECS 237-312-3
• Nanbacine
• Xibornolum
• Xybornol
• Q4021823
• Bactacine; Nanbacine
• 4,5-dimethyl-2-(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)phenol
• Phenol, 4,5-dimethyl-2-(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)-
• 3,4-Xylenol, 6-isobornyl- (8CI)
• NS00011767
• DTXSID60472406
• SCHEMBL151864
• 34632-99-0
• CHEMBL2104519
• 4,5-Dimethyl-2-[(1R,4S,6R)-1,7,7-trimethyl-6-bicyclo[2.2.1]heptanyl]phenol
• 13741-18-9

• InChIKey： RNRHMQWZFJXKLZ-XUWXXGDYSA-N
• Inchi： InChI=1S/C18H26O/c1-11-8-14(16(19)9-12(11)2)15-10-13-6-7-18(15,5)17(13,3)4/h8-9,13,15,19H,6-7,10H2,1-5H3/t13-,15+,18+/m1/s1
• SMILES： CC1=CC(O)=C([C@@H]2C[C@H]3CC[C@@]2(C3(C)C)C)C=C1C

Computed Properties

• Exact Mass: 258.19800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 258.198
• Heavy Atom Count: 19
• Complexity: 361
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 4.93880
• PSA: 20.23000
• Refractive Index: nD20 1.5382 (Starkov, Glushkova)
• Boiling Point: bp3 165-168°; bp9 185-189°
• Melting Point: 94-96°
• Flash Point: 144.2°C
• Density: d420 1.0240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols